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Compound of Interest

Compound Name: 3,3-Dimethoxypropanenitrile

Cat. No.: B1201781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for 3,3-Dimethoxypropanenitrile (CAS No. 57597-62-3).

Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical Identification and Physical Properties
3,3-Dimethoxypropanenitrile, also known as 3,3-dimethoxypropionitrile, is a nitrile

intermediate used in pharmaceutical and fine chemical synthesis.[1] Its dual functionality allows

for versatile reactivity in various organic reactions.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethoxypropanenitrile
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Property Value Source(s)

Molecular Formula C₅H₉NO₂ [2][3][4]

Molecular Weight 115.13 g/mol [3][4]

Appearance
Colorless to pale yellow or

brown liquid
[1][3][4]

Density 1.026 g/mL at 25°C [2][3][5]

Boiling Point
92.5°C at 30 mmHg 178 -

180°C
[1][2][5] [4]

Flash Point 182°F (83.3°C) 71°C [2] [4]

Refractive Index n20/D 1.414 [2][5]

Vapor Pressure 0.639 mmHg at 25°C [2]

Solubility in Water Slightly soluble [4]

Hazard Identification and GHS Classification
3,3-Dimethoxypropanenitrile is classified as a hazardous chemical. It is crucial to understand

its potential health effects and adhere to all safety warnings.

GHS Signal Word: Danger / Warning[6]

Hazard Statements:

H302: Harmful if swallowed.[3][6]

H312: Harmful in contact with skin.[2][3][6]

H315: Causes skin irritation.[2]

H317: May cause an allergic skin reaction.

H318 / H319: Causes serious eye damage / irritation.[2]
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H332: Harmful if inhaled.[2][3][6]

H402: Harmful to aquatic life.

Precautionary Statements (Selected):

P261 & P264: Avoid breathing mist or vapors and wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Table 2: Quantitative Toxicity Data

Metric Value Species Source(s)

LD50/LC50

Data not available for

3,3-

Dimethoxypropanenitri

le in the searched

sources. Toxicological

properties have not

been fully

investigated.

N/A [7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

selection of PPE should be based on a thorough risk assessment of the specific laboratory

procedures being performed.
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Required Personal Protective Equipment

Eye/Face Protection

Chemical Safety Goggles Face Shield (for splash risk)

Skin Protection

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene) Knee-Length Lab Coat Closed-Toe Shoes

Respiratory Protection

NIOSH-Approved Respirator
(Use in fume hood or if ventilation is inadequate)

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE) for handling 3,3-
Dimethoxypropanenitrile.

Handling and Storage Protocols
4.1 Handling

Engineering Controls: Handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[8][9] Ensure adequate ventilation to keep airborne concentrations low.

[8]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not

eat, drink, or smoke in areas where this chemical is handled or stored.[3]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[8] Do not breathe

vapors or mists.[3] Keep away from heat, sparks, open flames, and other ignition sources.[1]

[4][8]

4.2 Storage

Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4][8]

Conditions to Avoid: Store away from incompatible materials.[4]
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Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4][8]

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action is critical in the event of an exposure or spill. All personnel

should be familiar with the location and operation of emergency equipment, including safety

showers and eyewash stations.

5.1 First Aid Measures

General Advice: Show the Safety Data Sheet (SDS) to the medical professional in

attendance.

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[8][10]

Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.[2]

[8]

Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with

plenty of soap and water for at least 15 minutes.[2][8][11] If skin irritation or a rash occurs,

get medical advice.

Inhalation: Move the exposed person to fresh air at once and keep them at rest in a position

comfortable for breathing.[3][11][12] If not breathing, give artificial respiration.[8][11] Call a

POISON CENTER or doctor if you feel unwell.[3]

Ingestion: Rinse mouth with water.[13] Do NOT induce vomiting.[9] Call a POISON CENTER

or doctor for treatment advice.[3]

5.2 Chemical Spill Response Workflow In the event of a spill, follow a structured response

protocol to ensure safety and minimize environmental contamination.
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Spill Detected

Alert personnel
and restrict access

Don appropriate PPE
(See Figure 1)

Ensure adequate ventilation
(Open sash, increase airflow)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed
material into a suitable,

closed container

Decontaminate the spill area
and affected equipment

Label and dispose of waste
container according to hazardous

waste regulations

Report the incident
to supervisor

Click to download full resolution via product page

Figure 2: Logical workflow for responding to a 3,3-Dimethoxypropanenitrile spill.
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Experimental Protocols and Chemical Reactivity
While specific synthesis protocols using 3,3-Dimethoxypropanenitrile are beyond the scope

of this safety guide, understanding its chemical nature as a nitrile is essential for safe

experimental design.

Hydrolysis: Nitriles can be hydrolyzed under acidic or basic conditions to form carboxylic

acids or their corresponding salts.[14][15] This reaction is often conducted by heating the

nitrile under reflux with an aqueous acid (like HCl) or a base (like NaOH).[14]

Reduction: Nitriles can be reduced to primary amines using strong reducing agents like

lithium aluminum hydride (LiAlH₄).[15][16] Milder reducing agents may yield aldehydes.[16]

Reactions with Organometallics: Nitriles react with Grignard and organolithium reagents to

form ketones after hydrolysis of the intermediate imine.[15][16]

When planning experiments, researchers must account for the reactivity of the nitrile group,

potential side reactions, and the hazards associated with all reagents, intermediates, and

products. All reactions should be carried out with appropriate engineering controls and personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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